Cas no 1017044-88-0 (1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl(ethyl)amine)

• Product Name: 1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl(ethyl)amine
• CAS No: 1017044-88-0
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• MDL: MFCD09951375
• CID: 5185585
• Update Time: 2025-06-13

1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl(ethyl)amine Chemical and Physical Properties

Names and Identifiers

• 2H-1,5-Benzodioxepin-7-methanamine, N-ethyl-3,4-dihydro-α-methyl-
• 1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl(ethyl)amine

• MDL： MFCD09951375
• Inchi： 1S/C13H19NO2/c1-3-14-10(2)11-5-6-12-13(9-11)16-8-4-7-15-12/h5-6,9-10,14H,3-4,7-8H2,1-2H3
• InChI Key： QFJAEXOJFZSESN-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2OCCCOC2=C1)(C)NCC

Additional information on 1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl(ethyl)amine

Comprehensive Overview of 1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl(ethyl)amine (CAS No. 1017044-88-0)

1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl(ethyl)amine (CAS No. 1017044-88-0) is a specialized organic compound with a unique benzodioxepin core structure. This molecule has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and development. The compound's distinct benzodioxepin scaffold, combined with its ethylamine side chain, makes it a valuable intermediate for synthesizing bioactive molecules targeting neurological and metabolic pathways.

Researchers are increasingly exploring 1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl(ethyl)amine for its role in modulating receptor interactions. Recent studies highlight its relevance in designing selective serotonin reuptake inhibitors (SSRIs) and dopamine agonists, aligning with the growing demand for novel neuroactive compounds. The compound's CAS No. 1017044-88-0 is frequently searched in academic databases, reflecting its importance in medicinal chemistry. Its structural flexibility allows for derivatization, enabling the development of highly specific ligands for therapeutic targets.

In the context of green chemistry, 1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl(ethyl)amine has been evaluated for its synthetic efficiency and environmental impact. Innovations in catalytic hydrogenation and microwave-assisted synthesis have improved its production scalability, addressing industry demands for sustainable practices. This aligns with trends in AI-driven drug design, where computational tools optimize molecular properties to reduce waste and enhance efficacy.

The compound's physicochemical properties, such as solubility and stability, are critical for formulation scientists. Its logP value and hydrogen bonding capacity influence bioavailability, making it a subject of pharmacokinetic studies. Searches for "benzodioxepin derivatives in drug delivery" often reference CAS No. 1017044-88-0, underscoring its relevance in nanocarrier systems and targeted therapies.

Beyond pharmaceuticals, 1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl(ethyl)amine is investigated in material science for its potential in polymer modification. Its aromatic and heterocyclic features contribute to thermal stability and electronic properties, appealing to researchers developing advanced coatings or conductive materials. This multidisciplinary utility positions it as a versatile building block in both life sciences and industrial applications.

Quality control of CAS No. 1017044-88-0 involves rigorous chromatographic analysis and spectroscopic validation (e.g., NMR, LC-MS). Regulatory compliance ensures its safe use in research, with suppliers emphasizing high-purity grades for reproducibility. FAQs like "synthesis protocol for 1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl(ethyl)amine" reflect user interest in scalable methodologies, driving innovation in synthetic routes.

In summary, 1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl(ethyl)amine represents a convergence of medicinal chemistry, sustainability, and material innovation. Its CAS No. 1017044-88-0 serves as a gateway to cutting-edge research, answering contemporary challenges in health and technology. As precise molecular engineering gains prominence, this compound's role is poised to expand further.